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Compound of Interest

Compound Name: 2,4-Diethylbenzenesulphonic acid

CAS No.: 63877-58-7

Cat. No.: B12705301

Get Quote

This guide provides a comprehensive technical overview of 2,4-diethylbenzenesulphonic
acid, a specialized organosulfur compound. Addressed to researchers, scientists, and

professionals in drug development, this document delineates its molecular characteristics, a

plausible synthesis pathway, and inferred applications based on analogous chemical

structures. Given the limited direct literature on this specific isomer, this guide synthesizes

foundational chemical principles with data from closely related compounds to offer a robust

working knowledge base.

Core Chemical Identity and Physicochemical Profile
2,4-Diethylbenzenesulphonic acid is an aromatic sulfonic acid characterized by a benzene

ring substituted with two ethyl groups at positions 2 and 4, and a sulfonic acid moiety. The

presence of the ethyl groups, which are electron-donating, and the strongly electron-

withdrawing sulfonic acid group, dictates its chemical reactivity and physical properties.

The molecular formula of 2,4-diethylbenzenesulphonic acid is deduced to be C₁₀H₁₄O₃S.

This is derived by taking the molecular formula of benzenesulphonic acid (C₆H₆O₃S) and

substituting two hydrogen atoms with two ethyl (C₂H₅) groups.[1]
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The molecular weight is calculated as follows:

(10 x Atomic Weight of Carbon) + (14 x Atomic Weight of Hydrogen) + (3 x Atomic Weight of

Oxygen) + (1 x Atomic Weight of Sulfur)

(10 x 12.011) + (14 x 1.008) + (3 x 15.999) + (1 x 32.065) = 214.28 g/mol [2][3][4][5][6]

A summary of its core and inferred physicochemical properties is presented below.

Property Value/Information Source

Molecular Formula C₁₀H₁₄O₃S Deduced

Molecular Weight 214.28 g/mol Calculated

Appearance

Inferred to be a viscous liquid

or a low-melting solid, likely

light brown.

Analogy with

Alkylbenzenesulfonic acids[7]

Solubility

Expected to be soluble in

water and polar organic

solvents.

Analogy with 2,4-

Dimethylbenzenesulfonic

acid[8]

Acidity (pKa) Predicted to be a strong acid.

Analogy with 2,4-

Dimethylbenzenesulfonic

acid[8]

Synthesis Protocol: Electrophilic Sulfonation of 1,3-
Diethylbenzene
The most direct and industrially relevant method for synthesizing 2,4-
diethylbenzenesulphonic acid is through the electrophilic aromatic substitution of 1,3-

diethylbenzene. The choice of sulfonating agent is critical to control the reaction and minimize

side products.

Experimental Workflow
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Step 1: Reaction Setup Step 2: Sulfonation Step 3: Quenching and Work-up Step 4: Product Isolation

Charge a three-necked flask with 1,3-diethylbenzene and a solvent (e.g., dichloromethane).

Cool the mixture to 0-5 °C in an ice bath.

Add chlorosulfonic acid dropwise to the stirred solution over 1-2 hours.

Maintain the temperature below 10 °C during addition.

Allow the reaction to stir at room temperature for an additional 2-3 hours.

Slowly pour the reaction mixture onto crushed ice.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

Purify by vacuum distillation or crystallization if necessary.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4-diethylbenzenesulphonic acid.

Mechanistic Rationale
The sulfonation of 1,3-diethylbenzene is guided by the directing effects of the two ethyl groups.

Both are ortho-, para-directing and activating. The substitution occurs at the 4-position, which is

para to one ethyl group and ortho to the other, making it the most sterically accessible and

electronically favored position. The use of chlorosulfonic acid as a sulfonating agent is a

common and effective method for this type of transformation.

Potential Applications in Research and Drug
Development
While specific applications for 2,4-diethylbenzenesulphonic acid are not extensively

documented, its structure suggests several areas of potential utility, drawing parallels from

related alkylbenzenesulfonic acids.
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Catalysis: As a strong organic acid, it can serve as a catalyst in acid-catalyzed reactions

such as esterifications and alkylations. Its organic nature can enhance solubility in non-

aqueous reaction media.[9]

Surfactant and Emulsifier: Long-chain alkylbenzenesulfonic acids are widely used as

surfactants in detergents and emulsifiers in various industrial processes.[10][11] While the

ethyl groups of 2,4-diethylbenzenesulphonic acid are short, it could find applications in

specialized emulsification or as a hydrotrope.

Intermediate in Chemical Synthesis: This compound can serve as a precursor for the

synthesis of other complex molecules. The sulfonic acid group can be converted into sulfonyl

chlorides, sulfonamides, and sulfonate esters, which are important functional groups in many

pharmaceuticals and specialty chemicals.[1]

Drug Development: The benzenesulfonamide moiety is a key structural feature in a number

of therapeutic agents. 2,4-Diethylbenzenesulphonic acid could be a starting material for

the synthesis of novel sulfonamide-based drug candidates.

Analytical Characterization
The identity and purity of synthesized 2,4-diethylbenzenesulphonic acid would be confirmed

using a suite of analytical techniques. Expected spectral data, based on its structure and data

from analogous compounds, are summarized below.
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Technique Expected Observations

¹H NMR

Aromatic protons in the range of 7.0-8.0 ppm.

Methylene protons of the ethyl groups as

quartets around 2.6-2.8 ppm. Methyl protons of

the ethyl groups as triplets around 1.2-1.4 ppm.

A broad singlet for the acidic proton of the

sulfonic acid group.

¹³C NMR

Aromatic carbons in the range of 120-150 ppm.

Methylene carbons of the ethyl groups around

25-30 ppm. Methyl carbons of the ethyl groups

around 15 ppm.

FT-IR

Strong S=O stretching bands around 1350 and

1170 cm⁻¹. O-H stretching of the sulfonic acid

group as a broad band around 3000 cm⁻¹. C-H

stretching of the aromatic and alkyl groups.

Mass Spectrometry
A molecular ion peak corresponding to the

calculated molecular weight.

Safety and Handling
Alkylbenzenesulfonic acids are generally corrosive and require careful handling.[7] Based on

safety data for similar compounds, the following precautions are recommended:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[12]

Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors

or mists. Prevent contact with skin and eyes.[13]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong bases and oxidizing agents.[12]

First Aid: In case of skin contact, immediately flush with plenty of water. In case of eye

contact, rinse cautiously with water for several minutes. Seek immediate medical attention if
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irritation persists or if ingested.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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